![molecular formula C14H13ClN2O3 B3160258 N-[(6-chloropyridin-3-yl)methoxy]-2-methoxybenzamide CAS No. 866020-44-2](/img/structure/B3160258.png)
N-[(6-chloropyridin-3-yl)methoxy]-2-methoxybenzamide
Overview
Description
N-[(6-chloropyridin-3-yl)methoxy]-2-methoxybenzamide, also known as ML188, is a small molecule inhibitor that has been developed as a tool compound for studying the function of the protein RGS4. RGS4 is a regulator of G protein signaling, which plays a critical role in a wide range of physiological processes, including neurotransmission, cardiovascular function, and immune response.
Scientific Research Applications
- N-[(6-chloropyridin-3-yl)methoxy]-2-methoxybenzamide can serve as a probe or marker in analytical techniques. Researchers use it to detect specific molecules or study biological processes. Its fluorescence properties make it valuable for imaging and quantification in biological samples .
- The compound’s structure suggests potential as a scaffold for drug development. Medicinal chemists explore modifications around its core to create novel compounds with therapeutic effects. It could target specific receptors or enzymes, making it a candidate for drug design .
- Some studies indicate that N-[(6-chloropyridin-3-yl)methoxy]-2-methoxybenzamide exhibits anti-inflammatory properties. Researchers investigate its mechanism of action and potential applications in treating inflammatory diseases .
- Neuroscientists study this compound due to its interactions with neural receptors. It might modulate neurotransmitter systems or protect neurons from damage. Investigating its neuroprotective effects could lead to therapeutic interventions for neurodegenerative disorders .
- The compound’s chloropyridine moiety suggests pesticidal activity. Researchers explore its effectiveness against pests, environmental impact, and safety profiles. It could be an alternative to existing pesticides or contribute to integrated pest management .
- As part of innovative solutions, scientists consider using N-[(6-chloropyridin-3-yl)methoxy]-2-methoxybenzamide in crop protection. Sustainable agriculture practices benefit from compounds that minimize environmental harm while ensuring crop yield and resilience .
Analytical Chemistry and Bioanalysis
Drug Discovery and Medicinal Chemistry
Anti-Inflammatory Agents
Neuroscience and Neuroprotection
Environmental Science and Pesticides
Climate Change Adaptation and Sustainable Agriculture
properties
IUPAC Name |
N-[(6-chloropyridin-3-yl)methoxy]-2-methoxybenzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13ClN2O3/c1-19-12-5-3-2-4-11(12)14(18)17-20-9-10-6-7-13(15)16-8-10/h2-8H,9H2,1H3,(H,17,18) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TYBRBHNYYWDXJW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C(=O)NOCC2=CN=C(C=C2)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13ClN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201220158 | |
Record name | N-[(6-Chloro-3-pyridinyl)methoxy]-2-methoxybenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201220158 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
292.72 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(6-chloropyridin-3-yl)methoxy]-2-methoxybenzamide | |
CAS RN |
866020-44-2 | |
Record name | N-[(6-Chloro-3-pyridinyl)methoxy]-2-methoxybenzamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=866020-44-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-[(6-Chloro-3-pyridinyl)methoxy]-2-methoxybenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201220158 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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